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Compound of Interest

Compound Name: Formyl chloride

Cat. No.: B3050398

Disclaimer: Formyl chloride is an exceptionally unstable and highly reactive chemical. It is not
stable at room temperature and decomposes into toxic and corrosive gases.[1][2][3] This guide
provides essential safety and logistical information for its disposal. Due to its inherent hazards,
in-laboratory treatment or neutralization of formyl chloride is strongly discouraged. The only
recommended disposal method is through a licensed professional hazardous waste service.

Immediate Safety and Handling Protocols

Due to its extreme instability, formyl chloride is rarely isolated and is often generated in situ
for immediate use.[3][4] Any handling or disposal preparation must occur in a well-ventilated
chemical fume hood. Personnel must wear appropriate Personal Protective Equipment (PPE),
including:

Chemical-resistant gloves (inspect before use)[5]

Safety glasses and a face shield[5]

A full-coverage lab coat or chemical-resistant suit[5]

If exposure is possible, use a NIOSH-approved respirator with appropriate cartridges.[5]
Core Hazards:

o Extreme Instability: Formyl chloride readily and autocatalytically decomposes into carbon
monoxide (CO) and hydrogen chloride (HCI).[4][6] This decomposition can occur at room
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temperature, and the compound is typically only stable at -60°C or below.[1][7]

o Water Reactivity: It hydrolyzes in the presence of water or moisture to produce formic acid

and hydrochloric acid.[6][8]

o Health Hazards: It is classified as harmful if swallowed, causes skin irritation, and can cause

serious eye and respiratory irritation.[5]

Quantitative Data Summary

The following table summarizes the key chemical properties and hazards of formyl chloride.

Property/Hazard Data Reference
Chemical Formula CHCIO [5]
Molecular Weight 64.47 g/mol 9]
Decomposes into Carbon
Primary Decomposition Monoxide (CO) and Hydrogen [3][6]I8]
Chloride (HCI)
Hydrolyzes to Formic Acid
Reaction with Water (HCOOH) and Hydrochloric [6][10]

Acid (HCI)

GHS Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[5]

Disposal Plan and Operational Steps

The procedural guidance for formyl chloride disposal is centered on safe containment and

transfer to a certified hazardous waste management facility. Do not attempt to neutralize or

dispose of this chemical down the drain.[5]

Step 1: Immediate Containment and Labeling
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e Do Not Mix: Do not mix formyl chloride waste with any other waste stream. Keep it in its
original container if possible, or a designated, compatible, and sealable waste container.

o Secure Closure: Ensure the container is tightly closed to prevent the escape of vapors and to
minimize contact with atmospheric moisture.

o Clear Labeling: Label the container clearly and accurately. The label must include:

The words "Hazardous Waste"

o

[¢]

The chemical name: "Formyl Chloride"

[e]

The associated hazards (e.g., "Highly Unstable," "Water-Reactive," "Corrosive," "Toxic

Gas Formation")

[¢]

Appropriate GHS pictograms.

Step 2: Safe Temporary Storage
» Designated Area: Store the sealed and labeled container in a designated satellite

accumulation area for hazardous waste.

e Segregation: Ensure the container is segregated from all incompatible materials, especially
water, bases, alcohols, and oxidizing agents.[11]

o Ventilation: The storage area must be cool, dry, and well-ventilated.

Step 3: Arrange for Professional Disposal

o Contact EHS: Immediately contact your institution's Environmental Health and Safety (EHS)
department or the designated chemical safety officer.

e Provide Information: Inform them that you have highly unstable formyl chloride waste that
requires disposal. Provide details on the quantity and the container it is in.

» Follow Instructions: Follow the specific instructions provided by the EHS department for the
pickup and disposal by a licensed professional waste disposal service.[5] These services are
equipped to handle highly reactive and unstable chemicals safely.
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Mandatory Disposal Workflow

The logical workflow for the disposal of formyl chloride is strict and prioritizes safety by
eliminating any in-laboratory treatment steps. The process ensures the material is safely

contained and handed over to professionals.
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Identify Formyl Chloride Waste

Step 1

Securely Contain & Label
- Do Not Mix
- Tightly Seal Container
- Label 'Hazardous Waste'

Store Safely
- Segregate from Incompatibles
- Cool, Dry, Ventilated Area

Contact EHS / Safety Officer
IMMEDIATELY

Arrange Pickup by
Licensed Professional Disposal Service

Click to download full resolution via product page

Caption: Mandatory workflow for the safe disposal of formyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Acyl chloride - Wikipedia [en.wikipedia.org]
¢ 2. m.youtube.com [m.youtube.com]
e 3. Formyl chloride | chemical compound | Britannica [britannica.com]

e 4. organic chemistry - Why is formyl chloride unstable while higher acyl chlorides are stable?
- Chemistry Stack Exchange [chemistry.stackexchange.com]

e 5. angenechemical.com [angenechemical.com]

e 6. Buy Formyl chloride | 2565-30-2 [smolecule.com]

e 7. Page loading... [wap.guidechem.com]

e 8. quora.com [quora.com]

e 9. Formyl chloride | CHCIO | CID 75720 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 10. pubs.acs.org [pubs.acs.org]

e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Proper Disposal of Formyl Chloride: A Safety-Critical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050398#formyl-chloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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